BAMCA is a yellow powder that is insoluble in water, but soluble in organic solvents such as ethanol, methanol, and chloroform. It has a melting point of 280-282 °C and a molecular weight of 342.42 g/mol. BAMCA has been reported to show UV absorption maxima at 256 nm and 340 nm, with an extinction coefficient of 6154 and 254, respectively. BAMCA has also demonstrated a high fluorescence emission intensity, making it a useful fluorescent probe.